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Compound of Interest

Compound Name: MOF-74-Ni

Cat. No.: B15791520

Get Quote

This guide provides a comprehensive overview of the solvothermal synthesis of Nickel-based

Metal-Organic Framework-74 (Ni-MOF-74), a material of significant interest in gas storage and

separation applications. The following sections detail the necessary reagents, equipment, and

a step-by-step protocol for its synthesis, along with crucial post-synthesis activation

procedures.

Core Concepts
Solvothermal synthesis is a widely employed method for the production of crystalline materials

from solution at temperatures above the solvent's boiling point, conducted in a sealed vessel

(autoclave). This technique facilitates the dissolution and reaction of precursors, leading to the

formation of high-quality, crystalline MOF structures. In the case of Ni-MOF-74, the synthesis

involves the reaction of a nickel salt with 2,5-dihydroxyterephthalic acid (H₄DOBDC) in a

suitable solvent system, typically a mixture of N,N-dimethylformamide (DMF), ethanol, and

water.

Experimental Protocol
The following protocol is a synthesis of methodologies reported in the literature for the

solvothermal synthesis of Ni-MOF-74.[1][2]
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Materials and Equipment:

Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O) or Nickel(II) acetate tetrahydrate

(Ni(CH₃COO)₂·4H₂O)

2,5-dihydroxyterephthalic acid (H₄DOBDC or DHTA)

N,N-dimethylformamide (DMF)

Ethanol (EtOH)

Deionized water (H₂O)

Methanol (MeOH), anhydrous

Teflon-lined stainless-steel autoclave (e.g., 125 mL)

Ultrasonicator

Laboratory oven

Centrifuge

Vacuum oven or Schlenk line

Procedure:

Precursor Solution Preparation:

In a typical synthesis, a molar ratio of approximately 3.3:1 of the nickel salt to the 2,5-

dihydroxyterephthalic acid linker is used.[1]

For example, dissolve the appropriate amount of Ni(NO₃)₂·6H₂O and H₄DOBDC in a

solvent mixture of DMF, ethanol, and deionized water. A common volumetric ratio for the

solvent system is 15:1:1 (v/v/v).[1]

Use ultrasonication to ensure the complete dissolution of all reactants, resulting in a

homogeneous solution.[1]
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Solvothermal Reaction:

Transfer the homogeneous precursor solution into a Teflon-lined stainless-steel autoclave.

Seal the autoclave tightly and place it in a laboratory oven preheated to the reaction

temperature, typically between 120 °C and 125 °C.[1][2][3]

Maintain the reaction for a specified duration, which can range from 6 to 26 hours.[1][4]

Product Isolation and Washing:

After the reaction is complete, allow the autoclave to cool down to room temperature

naturally.

The resulting green powder product (Ni-MOF-74) should be collected. The use of

centrifugation can improve the separation of the product from the reactive medium.[1]

Wash the collected solid thoroughly to remove unreacted precursors and residual solvent.

This is a critical step for pore activation.[1]

A suggested washing procedure involves multiple cycles of washing with DMF, followed by

exchanging the solvent with anhydrous methanol.[2] For instance, wash the as-

synthesized material five times with 15 mL of DMF, followed by 12 exchanges with 15 mL

of anhydrous methanol.[2] Centrifugation between each washing and exchange step can

enhance the efficiency of this process.[1]

Activation:

To obtain a porous material, the solvent molecules residing within the pores of the MOF

must be removed.

After the final methanol wash, decant the supernatant and dry the sample.

Activate the Ni-MOF-74 by heating the material under vacuum. A typical activation

procedure involves heating at 250 °C for over 12 hours to remove coordinated methanol

molecules.[2][5]
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Quantitative Data Summary
The following table summarizes the key quantitative parameters for the solvothermal synthesis

of Ni-MOF-74 as compiled from various literature sources.

Parameter Value Source

Reactants

Nickel Salt
Ni(NO₃)₂·6H₂O or

Ni(CH₃COO)₂·4H₂O
[1][4]

Organic Linker
2,5-dihydroxyterephthalic acid

(H₄DOBDC)
[1][2]

Molar Ratio (Metal:Linker) 3.3:1 [1]

Solvent System

Solvents DMF, Ethanol, Water [1][2]

Volumetric Ratio

(DMF:EtOH:H₂O)

15:1:1 or 1:1 (H₂O:EtOH) for

reflux
[1][4]

Reaction Conditions

Temperature 120 - 125 °C [1][2][3]

Duration 6 - 26 hours [1][4]

Post-Synthesis

Washing Solvents DMF, Methanol [1][2]

Activation Temperature 250 °C (under vacuum) [2][5]

Activation Duration > 12 hours [5]

Experimental Workflow and Logic Diagrams
The following diagrams illustrate the solvothermal synthesis workflow and the logical

relationship between the synthesis steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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